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Compound of Interest

Compound Name: RP-001 hydrochloride

Cat. No.: B1148384 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Application Notes
RP-001 hydrochloride is a potent, selective, and short-acting agonist for the Sphingosine-1-

Phosphate Receptor 1 (S1P1).[1][2][3] With an EC50 value in the picomolar range (9 pM), it is

a valuable tool for studying S1P1-mediated signaling pathways.[1][2][4] The primary

mechanism of action involves binding to the S1P1 receptor, which subsequently induces its

internalization and polyubiquitination.[1][4] This targeted action on S1P1 receptors, which are

crucial for lymphocyte trafficking, leads to a dose-dependent and transient reduction of

circulating lymphocytes (lymphopenia).[1][4]

Due to its high selectivity for S1P1 over other S1P receptor subtypes (S1P2-S1P4), RP-001
hydrochloride is utilized in various research areas, including immunology and neurology.[1] It

serves as a critical compound for investigating the therapeutic potential of S1P1 modulation in

conditions such as autoimmune diseases and for studying neurological outcomes following

events like subarachnoid hemorrhage.[4]

Data Presentation
The following tables summarize the key quantitative data for RP-001 hydrochloride.

Table 1: Physicochemical Properties of RP-001 Hydrochloride
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Property Value Source

Molecular Formula C₂₄H₂₄N₄O₄ · HCl [4]

Molecular Weight 468.93 g/mol

CAS Number 1781880-34-9

Purity ≥98% (HPLC)

Appearance Solid [4]

Table 2: Solubility Data for RP-001 Hydrochloride

Solvent
Maximum
Concentration
(mM)

Maximum
Concentration
(mg/mL)

Source

DMSO 100 mM 43.25 mg/mL [4][5]

Table 3: Recommended Storage Conditions for RP-001 Hydrochloride

Form Temperature Duration
Special
Conditions

Source

Solid Powder -20°C

Long-term

(months to

years)

Store in a dry,

dark place.
[6]

Stock Solution

(-80°C)
-80°C Up to 6 months

Aliquot to avoid

freeze-thaw

cycles.

[1]

Stock Solution

(-20°C)
-20°C Up to 1 month

Protect from

light, store under

nitrogen.

[1]
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3.1 Protocol 1: Preparation of a 100 mM Stock Solution in DMSO

This protocol describes the preparation of a high-concentration stock solution, which can be

stored for long-term use.

Materials:

RP-001 hydrochloride powder (solid form)

Anhydrous Dimethyl Sulfoxide (DMSO), Biotechnology Grade

Calibrated analytical balance

Sterile, RNase/DNase-free polypropylene microcentrifuge tubes

Vortex mixer

Pipettors and sterile, filtered pipette tips

Personal Protective Equipment (PPE): safety glasses, lab coat, chemical-resistant gloves

Procedure:

Pre-analysis Calculation: Determine the required mass of RP-001 hydrochloride using its

molecular weight (468.93 g/mol ). To prepare 1 mL of a 100 mM stock solution:

Mass (mg) = Molarity (mol/L) x Volume (L) x Molecular Weight ( g/mol ) x 1000 (mg/g)

Mass (mg) = 0.1 mol/L x 0.001 L x 468.93 g/mol x 1000 mg/g = 46.89 mg

Weighing: In a fume hood, carefully weigh out the calculated mass (e.g., 46.89 mg) of RP-
001 hydrochloride powder and place it into a sterile microcentrifuge tube.

Solubilization: Add the corresponding volume of DMSO (e.g., 1 mL for 46.89 mg) to the

microcentrifuge tube containing the powder.

Mixing: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the solid is

completely dissolved. A clear solution should be observed. Gentle warming in a 37°C water
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bath can be used if dissolution is slow, but avoid overheating.

Aliquoting and Storage: To prevent degradation from repeated freeze-thaw cycles, aliquot the

stock solution into smaller, single-use volumes in sterile microcentrifuge tubes.[1] Store the

aliquots at -80°C for up to 6 months.[1]

3.2 Protocol 2: Preparation of a Working Solution for Cell Culture

This protocol details the dilution of the high-concentration stock solution to a final working

concentration for in vitro experiments.

Materials:

100 mM RP-001 hydrochloride stock solution in DMSO

Sterile cell culture medium or phosphate-buffered saline (PBS)

Sterile conical tubes or microcentrifuge tubes

Pipettors and sterile, filtered pipette tips

Procedure:

Thawing: Remove one aliquot of the 100 mM stock solution from the -80°C freezer and thaw

it at room temperature.

Calculation (Dilution): Use the M1V1 = M2V2 formula to determine the volume of stock

solution needed. For example, to prepare 1 mL of a 100 µM working solution:

M1 = 100 mM (stock concentration)

V1 = Volume of stock to be determined

M2 = 100 µM = 0.1 mM (desired final concentration)

V2 = 1 mL (desired final volume)

(100 mM) * V1 = (0.1 mM) * (1 mL)
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V1 = 0.001 mL = 1 µL

Dilution: Add 999 µL of the desired sterile cell culture medium or buffer to a new sterile tube.

Add 1 µL of the 100 mM stock solution to the medium.

Note: To ensure accuracy for small volumes, it is recommended to perform serial dilutions.

For instance, first dilute the stock 1:100 (e.g., 2 µL stock in 198 µL medium to get 1 mM),

then dilute this intermediate solution 1:10 to reach the final 100 µM concentration.

Mixing and Use: Gently pipette up and down or vortex briefly to ensure the working solution

is homogeneous. Use the freshly prepared working solution immediately for your experiment.

Ensure the final concentration of DMSO in the culture medium is non-toxic to the cells

(typically <0.1%).

Visualizations
4.1 Experimental Workflow: RP-001 Hydrochloride Solution Preparation
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Caption: Workflow for preparing and storing RP-001 HCl solutions.
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4.2 Simplified Signaling Pathway of RP-001 Hydrochloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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